2-Chloro-N-[[3-(1-methylimidazol-2-yl)phenyl]methyl]propanamide

• IUPAC Name: 2-chloro-N-[[3-(1-methylimidazol-2-yl)phenyl]methyl]propanamide
• InChI: InChI=1S/C14H16ClN3O/c1-10(15)14(19)17-9-11-4-3-5-12(8-11)13-16-6-7-18(13)2/h3-8,10H,9H2,1-2H3,(H,17,19)
• InChI Key: BWYSWTONNAYROI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC(=CC=C1)C2=NC=CN2C)Cl
• Molecular Formula: C14H16ClN3O
• Molecular Weight: 277.75 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole derivatives can be prepared by various methods. For instance, 2-Methylimidazole is prepared mainly by acid-catalysed methylation of imidazole by methanol. Another method involves the Radziszewski reaction from glyoxal, formaldehyde, and a mixture of ammonia and methylamine.

Molecular Structure Analysis

The molecular structure of imidazole derivatives is characterized by a five-membered ring containing three carbon atoms and two nitrogen atoms. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of imidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on their specific chemical structure and the biological target they interact with.

Safety and Hazards

2-Methylimidazole has low toxicity with an LD 50 (rat, oral) of 1300 mg/kg, but it is strongly irritating to the skin and eyes. It is a REACH Regulation Candidate Substance of Very High Concern due to its endocrine disrupting properties.

Future Directions

Imidazole derivatives continue to be an area of active research due to their broad range of chemical and biological properties. They are key components in the development of new drugs to combat various diseases.